Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl-

• IUPAC Name: 2-[(5-chlorothiophene-2-carbonyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C9H10ClNO3S/c1-9(2,8(13)14)11-7(12)5-3-4-6(10)15-5/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key: IGAXWPNGVZMKQB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)O)NC(=O)C1=CC=C(S1)Cl
• Molecular Formula: C9H10ClNO3S
• DSSTOX Substance ID: DTXSID00734151
• Molecular Weight: 247.70 g/mol
• CAS RN: 869548-36-7

Description

Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- , also known by various synonyms such as 2-[(5-chlorothiophene-2-carbonyl)amino]-2-methylpropanoic acid , is a chemical compound with the molecular formula C9H10NO3SCL and a molecular weight of 247.70 g/mol . It exhibits intriguing properties, making it valuable for scientific research and potential applications.

Synthesis Analysis

The synthetic pathway for Alanine, N-[(5-chloro-2-thienyl)carbonyl]-2-methyl- involves the condensation of 2-methylpropanoic acid with (5-chlorothiophene-2-carbonyl) chloride . The resulting product is an amide derivative of alanine, wherein the thienyl group contributes to its unique structure .

Scientific Research Applications

1. Gas-Phase Structure Analysis

Alanine's gas-phase structure has been elucidated using laser-ablation molecular-beam Fourier transform microwave spectroscopy, highlighting the conformer structures and intermolecular hydrogen bonding, contributing to a deeper understanding of amino acid behavior in different states (Blanco et al., 2004).

2. Polymer Synthesis

Research on the synthesis and polymerization of novel amino acid-derived acetylene monomers includes derivatives of alanine. This study provides insights into the properties of the resulting polymers, which are significant for material science and engineering applications (Gao et al., 2003).

3. Organometallic Chemistry

In organometallic chemistry, alanine derivatives have been reacted with organometallic reagents like [Cp2TiCH3(THF)+][BPh4−] to form cationic peptide titanocene complexes. This has implications for understanding peptide interactions with metal ions (Harmsen et al., 2002).

4. Crystal Structure Analysis

Studies on the crystal structure of alanine derivatives provide insights into molecular arrangement and potential for further synthetic modifications, which is crucial for designing new molecules and understanding their interactions (Albert et al., 1998).

5. Osmoprotective Compound Study

Investigations into the synthesis of beta-Alanine betaine, an osmoprotective compound, have been conducted to understand its potential role in plant tolerance to environmental stresses (Rathinasabapathi et al., 2001).